N-butyl-6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-butyl-6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C19H23N5O3/c1-3-4-8-21-18(25)13-12-14-17(24(16(13)20)10-11-27-2)22-15-7-5-6-9-23(15)19(14)26/h5-7,9,12,20H,3-4,8,10-11H2,1-2H3,(H,21,25)
• Standard InChI Key: XAYDOVNMSABZTP-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCOC

Introduction

Structural Features

The molecular structure of this compound includes:

• Functional Groups: An imino group (-C=NH), a methoxyethyl group (-CH2CH2OCH3), and a carboxamide group (-CONH2).

• Core Framework: A triazatricyclo ring system with multiple fused rings and conjugated double bonds.

• Molecular Formula: The exact molecular formula is not explicitly provided but can be derived from its structural name.

• SMILES Representation: CCCCN1C(=O)N=C(N(C)C)C(=O)C2=C(C=CC=N1)C=CN=C2.

This unique arrangement of functional groups contributes to its potential biological and chemical reactivity.

Synthesis

The synthesis of N-butyl-6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves:

• Cyclization Reactions: Formation of the triazatricyclo core through cyclization reactions involving nitrogen-containing precursors.

• Functional Group Modifications: Incorporation of the butyl group, methoxyethyl moiety, and carboxamide functional group through selective reactions.

Detailed experimental protocols for this compound are not readily available but likely involve multi-step organic synthesis techniques.

Potential Applications

This compound has potential applications in various fields:

• Pharmaceutical Research:

  • Its triazatricyclo framework suggests potential activity in biological pathways.

  • Functional groups like carboxamide and imino are often found in bioactive molecules.

• Synthetic Chemistry:

  • The compound's reactivity makes it a candidate for further derivatization or as an intermediate in complex organic syntheses.

• Material Science:

  • The conjugated system may have applications in designing materials with electronic or optical properties.

Mechanism of Action

While specific biological mechanisms for this compound are not documented, its structural features suggest:

• Potential interactions with enzymes or receptors due to its imino and carboxamide groups.

• Likely involvement in hydrogen bonding or π-stacking interactions with biological targets.

Research Directions

Future studies could explore:

• Biological Activity: Screening for antimicrobial, anticancer, or enzyme inhibition properties.

• Synthetic Optimization: Development of more efficient synthetic routes or scalable industrial processes.

• Material Properties: Investigation into electronic or photophysical behavior for material science applications.